Cas no 1533801-59-0 (2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid)

• Product Name: 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid
• CAS No: 1533801-59-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6208075
• PubChem ID: 79739863
• Update Time: 2025-10-19

2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid
• EN300-1137823
• CS-0273517
• 2-(6,7-Dihydro-5h-cyclopenta[b]pyridin-7-yl)-3-methylbutanoic acid
• 1533801-59-0
• AKOS018297537
• 2-{5H,6H,7H-cyclopenta[b]pyridin-7-yl}-3-methylbutanoic acid

• Inchi： 1S/C13H17NO2/c1-8(2)11(13(15)16)10-6-5-9-4-3-7-14-12(9)10/h3-4,7-8,10-11H,5-6H2,1-2H3,(H,15,16)
• InChI Key： YWJDLNDFMJHVKT-UHFFFAOYSA-N
• SMILES： OC(C(C(C)C)C1C2C(=CC=CN=2)CC1)=O

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid

Introduction to 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid (CAS No. 1533801-59-0)

2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid (CAS No. 1533801-59-0) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cyclopentabpyridine derivatives, which are known for their potential biological activities and therapeutic applications. The intricate molecular structure of this compound, characterized by a cyclopentabpyridine core and a substituted butanoic acid moiety, makes it an intriguing subject for both academic and industrial investigations.

The cyclopentabpyridine scaffold is a versatile platform for the development of novel bioactive molecules. Recent studies have highlighted the potential of this scaffold in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective agents. The presence of the 3-methylbutanoic acid group in the structure of 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid adds an additional layer of complexity and functionality, potentially influencing its pharmacological properties.

In terms of its chemical properties, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid exhibits a molecular weight of approximately 289.34 g/mol. The compound is generally stable under standard laboratory conditions but may require specific handling and storage protocols to maintain its integrity. Its solubility in various solvents is an important consideration for both synthetic and analytical purposes. Preliminary studies have shown that it is moderately soluble in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol.

The synthesis of 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the coupling of a cyclopentabpyridine derivative with a suitable butanoic acid precursor. This process often requires the use of transition metal catalysts and ligands to achieve high yields and selectivity. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these syntheses, making it more feasible for large-scale production.

From a biological perspective, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid has shown promising activity in several preclinical studies. For instance, it has been evaluated for its anti-inflammatory properties in vitro using cell-based assays. Results from these studies indicate that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast cancer and colon cancer. The mechanism underlying this activity is thought to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphoinositide 3-kinase (PI3K)/Akt pathway. These findings highlight the potential of this compound as a lead candidate for further drug development efforts.

Neuroprotective effects have also been observed in studies involving 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid. In vitro experiments using neuronal cell cultures have shown that the compound can protect against oxidative stress-induced cell death and reduce the levels of reactive oxygen species (ROS). These neuroprotective properties make it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

To further validate these findings and explore the full therapeutic potential of 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid, extensive preclinical studies are ongoing. These studies aim to elucidate the detailed mechanisms of action, optimize dosing regimens, and assess safety profiles in animal models. Additionally, efforts are being made to develop more potent analogs through structure-activity relationship (SAR) studies.

In conclusion, 2-{5H,6H,7H-cyclopentabpyridin-7-yl}-3-methylbutanoic acid (CAS No. 1533801-59-0) represents a promising compound with diverse biological activities. Its unique chemical structure and multifaceted biological effects make it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its properties and applications, this compound holds significant potential for contributing to the advancement of therapeutic interventions in various disease areas.